Cas no 1448060-66-9 (N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide)

• Product Name: N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide
• CAS No: 1448060-66-9
• MF: C₈H₁₂F₃N₃O₂S
• MW: 271.259990692139
• CID: 6148443
• PubChem ID: 71808056
• Update Time: 2025-05-22

N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide
• N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}ethane-1-sulfonamide
• AKOS024562547
• 1448060-66-9
• N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)ethanesulfonamide
• F6439-4812
• N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]ethanesulfonamide

• Inchi： 1S/C8H12F3N3O2S/c1-2-17(15,16)12-4-6-14-5-3-7(13-14)8(9,10)11/h3,5,12H,2,4,6H2,1H3
• InChI Key： LSSOXTXIABVSGC-UHFFFAOYSA-N
• SMILES： S(CC)(NCCN1C=CC(C(F)(F)F)=N1)(=O)=O

Computed Properties

• Exact Mass: 271.06023229g/mol
• Monoisotopic Mass: 271.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.4Ų

Additional information on N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide

Comprehensive Guide to N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide (CAS No. 1448060-66-9)

N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide (CAS No. 1448060-66-9) is a specialized sulfonamide derivative with a unique trifluoromethylpyrazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both sulfonamide and trifluoromethyl groups enhances its metabolic stability and binding affinity, making it valuable for drug discovery.

Researchers frequently search for "sulfonamide-based drug candidates" or "trifluoromethylpyrazole applications," reflecting growing interest in this chemical space. The compound's CAS No. 1448060-66-9 is often queried in scientific databases, emphasizing its relevance in medicinal chemistry. Recent studies highlight its potential in modulating enzyme activity, particularly in inflammation and oncology targets, aligning with trending topics like "next-generation small molecule therapeutics."

The molecular structure of N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide features a 1H-pyrazole ring substituted with a CF3 group, linked to an ethylsulfonamide chain. This configuration contributes to its lipophilicity and hydrogen-bonding capacity, critical for target engagement. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), a key consideration for researchers investigating "high-purity chemical intermediates."

In pharmaceutical applications, this compound serves as a versatile building block for kinase inhibitors and GPCR modulators. Its trifluoromethyl group improves membrane permeability, addressing a common challenge in "CNS drug development" – a hot topic in 2024 drug discovery forums. The sulfonamide moiety additionally enables interactions with biological targets through selective hydrogen bonding, explaining its utility in "fragment-based drug design" strategies.

From a synthetic chemistry perspective, CAS 1448060-66-9 exemplifies modern heterocyclic chemistry innovations. Its preparation typically involves pyrazole alkylation followed by sulfonamide coupling, with yields optimized through microwave-assisted synthesis – a technique increasingly searched alongside "green chemistry approaches." The compound's stability under physiological pH conditions makes it particularly valuable for "prodrug development" applications.

Market analysts note rising demand for fluorinated pyrazole derivatives, driven by their prevalence in approved drugs. Patent landscapes reveal 1448060-66-9 appearing in applications related to autoimmune disorders and metabolic diseases, coinciding with increased searches for "novel anti-inflammatory compounds." Its drug-like properties (cLogP ~2.1, TPSA ~65Ų) position it favorably in lead optimization workflows.

Environmental and safety profiles of N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}ethane-1-sulfonamide comply with standard laboratory handling protocols. While not classified as hazardous, proper PPE is recommended during manipulation, reflecting industry focus on "laboratory safety best practices." Storage at 2-8°C under inert atmosphere maintains stability, important for researchers investigating "long-term compound storage solutions."

Future research directions for CAS 1448060-66-9 may explore its crystallographic properties for structure-activity relationship studies, or its potential in bioconjugation chemistry. These applications align with emerging trends like "targeted protein degradation" and "covalent inhibitor design," ensuring continued relevance in chemical biology and drug discovery pipelines.